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Compound of Interest

Compound Name: 1-Chloro-1-nitropropane

Cat. No.: B165096

Essential Safety and Handling Guide for 1-Chloro-1-
nitropropane

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Chloro-1-nitropropane in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
mitigate risks.

Hazard Identification and Health Effects

1-Chloro-1-nitropropane is a hazardous chemical that presents multiple risks. It is a colorless
liquid with an unpleasant and irritating odor.[1] It is classified as a combustible liquid and poses
a significant health risk through inhalation, ingestion, and skin or eye contact.[1][2]

Health Hazards:

» Acute Effects: Contact can cause irritation and burns to the skin and eyes.[1] Inhalation can
irritate the nose, throat, and lungs, leading to coughing and shortness of breath.[1] Higher
exposures may result in a buildup of fluid in the lungs (pulmonary edema), which is a
medical emergency.[1] Swallowing the chemical is harmful.[2][3]

o Chronic Effects: Repeated exposure may lead to bronchitis with symptoms like coughing,
phlegm, and shortness of breath.[1] There is also a risk of damage to the liver, kidneys, and
heart.[1][4]
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Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Chloro-1-nitropropane is crucial for
safe handling and storage.

Property Value

Appearance Colorless liquid

Odor Unpleasant and irritating

Molecular Weight 123.54 g/mol [3]

Boiling Point 141-143 °C (286-289 °F) at 760 mmHg[5]
Flash Point 62 °C (144 °F)[5][6]

Vapor Pressure

5.8 mmHg at 25 °C (77 °F)[5]

Vapor Density

4.26 (Heavier than air)[5]

Specific Gravity

1.2 (Denser than water)[5]

Water Solubility

1to 5 mg/mL at 22 °C (72 °F)[5]

Reactivity

Sensitive to heat (may be explosive).

Incompatible with oxidizers. Attacks some

plastics, rubber, and coatings.[2][7]

Exposure Limits

Adherence to established exposure limits is mandatory to ensure personnel safety.

Organization Limit Type Value

NIOSH REL TWA 2 ppm (10 mg/m3)[8]
OSHA PEL TWA 20 ppm (100 mg/m3)[8]
ACGIH TLV TWA 2 ppm (10 mg/m3)[8]
NIOSH IDLH - 100 ppm[5][8]
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TWA (Time-Weighted Average), REL (Recommended Exposure Limit), PEL (Permissible
Exposure Limit), TLV (Threshold Limit Value), IDLH (Immediately Dangerous to Life or Health)

Operational Plan: Step-by-Step Guidance
Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Chloro-1-nitropropane.

Protection Type

Recommended Equipment

Eye and Face

Indirect-vent, impact and splash-resistant
goggles. A face shield must be worn in addition

to goggles when there is a risk of splashing.[1]

Skin and Body

Wear appropriate personal protective clothing to
prevent skin contact.[5] This includes a lab coat,
and for larger quantities or splash risks, a
chemical-resistant apron or suit. Butyl rubber
and Polyvinyl Alcohol are recommended

protective materials.[1]

Hand

Chemical-resistant gloves are required. ACGIH
recommends Butyl Rubber and Polyvinyl
Alcohol as suitable materials.[1] Always inspect

gloves for integrity before use.

Respiratory

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[1]
If ventilation is inadequate or exposure limits are
likely to be exceeded, a NIOSH-approved
respirator with appropriate cartridges must be
used.[1] For emergencies or unknown
concentrations, a self-contained breathing
apparatus (SCBA) is necessary.[6][9]

Handling and Storage Procedures

Receiving and Unpacking:
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 Visually inspect the container for any signs of damage or leaks upon receipt.
o Wear appropriate PPE (gloves, safety goggles) during unpacking.

e Unpack in a well-ventilated area or fume hood.

General Handling:

» Handle 1-Chloro-1-nitropropane in a designated area, such as a chemical fume hood, to
minimize inhalation exposure.[1]

» Use the smallest quantity necessary for the experiment.
» Avoid direct contact with skin, eyes, and clothing.[2]
e Do not eat, drink, or smoke in areas where the chemical is handled.[1][6]

o Use explosion-proof electrical equipment and non-sparking tools, especially when working
above the flash point of 62°C.[2][7]

e Wash hands thoroughly after handling.[1]
Storage:

» Store in tightly closed containers in a cool, well-ventilated area away from heat, sparks, and
open flames.[1][2]

o Store separately from strong oxidants and acids.[6][10]

o Ensure storage containers are clearly labeled.

Emergency Procedures

Spill Response:
o Evacuate: Immediately evacuate non-essential personnel from the spill area.[1]

o Ventilate: Ensure the area is well-ventilated.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b165096?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0395.pdf
https://www.chemicalbook.com/msds/1-chloro-1-nitropropane.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0395.pdf
https://www.inchem.org/documents/icsc/icsc/eics1423.htm
https://www.chemicalbook.com/msds/1-chloro-1-nitropropane.pdf
https://www.echemi.com/sds/1-chloro-1-nitropropane-pid_Rock4232.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0395.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0395.pdf
https://www.chemicalbook.com/msds/1-chloro-1-nitropropane.pdf
https://www.inchem.org/documents/icsc/icsc/eics1423.htm
http://med.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng1423.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0395.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Contain: For small spills, absorb the liquid with an inert material such as vermiculite, dry
sand, or earth.[1][3] Do not use combustible materials.

o Collect: Wearing appropriate PPE, carefully collect the absorbed material into a sealable,
labeled container for hazardous waste disposal.[3][6]

o Decontaminate: Wash the spill area thoroughly after cleanup is complete.[1]
» Report: Report all spills to the appropriate safety personnel.

First Aid:

Inhalation: Move the person to fresh air and keep them in a comfortable, half-upright position
for breathing. Seek immediate medical attention.[2][6]

o Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin with plenty
of water and soap.[2][6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if possible. Seek immediate medical attention.[2][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][6]

Fire Fighting:

» Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[1][2]
Water spray can be used to cool fire-exposed containers.[1]

e Hazards: The chemical is combustible and may explode in a fire.[1] Combustion produces
poisonous gases, including phosgene and nitrogen oxides.[1][2]

o Protective Actions: Firefighters should wear full protective gear, including a self-contained
breathing apparatus (SCBA).[6]

Disposal Plan
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1-Chloro-1-nitropropane and any contaminated materials must be disposed of as hazardous
waste.[1]

o Collect waste in a clearly labeled, sealed container.
» Follow all local, state, and federal regulations for hazardous waste disposal.

o Contact your institution's environmental health and safety (EHS) department for specific
disposal procedures.[1]

Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 1-Chloro-1-
nitropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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